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Compound of Interest

Compound Name:
Methyl 2-(N-

methylformamido)acetate

Cat. No.: B1596403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties,

synthesis, and analysis of N-Formyl-N-methylglycine methyl ester (CAS Number: 68892-06-8).

This document is intended to serve as a core resource for researchers and professionals in the

fields of chemistry and drug development.

Core Properties
N-Formyl-N-methylglycine methyl ester, also known as methyl N-formyl-N-methylglycinate or N-

formylsarcosine methyl ester, is a derivative of the amino acid sarcosine. Its fundamental

properties are summarized in the tables below.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 68892-06-8 [1][2]

Molecular Formula C₅H₉NO₃ [1][2]

Molecular Weight 131.131 g/mol [1][2]

Boiling Point 246.9 °C at 760 mmHg

Density 1.1 g/cm³

Flash Point 103.1 °C

LogP -0.879 [1]

Table 2: Identifiers and Synonyms
Identifier Type Identifier Source

InChI Key
YPHUWLXQOBCRNQ-

UHFFFAOYSA-N
[1][2]

Synonyms

Glycine, N-formyl-N-methyl-,

methyl ester; Methyl N-formyl-

N-methylglycinate; N-

Formylsarcosine methyl ester

[1][2]

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of the ethyl ester analog, N-formyl-N-

methylglycine ethyl ester, provides a strong basis for the synthesis of the methyl ester. The

procedure involves the N-formylation of the corresponding amino acid ester hydrochloride.

Synthesis of N-Formyl-N-methylglycine Ethyl Ester
(Analogous Protocol)
A suspension of ethyl N-methylglycinate hydrochloride (sarcosine ethyl ester hydrochloride) in

a mixture of ethanol and ethyl formate is treated with potassium carbonate with vigorous

stirring. The reaction is typically stirred at room temperature overnight. Following the reaction,
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the solid potassium carbonate is filtered off, and the filtrate is concentrated. The crude product

is then purified, for example, by extraction.[1]

Note: This protocol can be adapted for the synthesis of N-Formyl-N-methylglycine methyl ester

by substituting sarcosine methyl ester hydrochloride and methyl formate for their ethyl

counterparts.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of N-

Formyl-N-methylglycine methyl ester.

Reverse-Phase HPLC Method
A reverse-phase HPLC method can be employed for the separation and analysis of this

compound.[2]

Column: A C18 or similar reverse-phase column is appropriate.

Mobile Phase: A mixture of acetonitrile (MeCN) and water.[2] For mass spectrometry (MS)

compatible applications, formic acid can be used as an additive. For other applications,

phosphoric acid may be used.[2]

Detection: UV detection at a suitable wavelength.

This method is scalable and can be adapted for preparative separation to isolate impurities.[2]

Spectroscopic Data (Predicted)
While direct experimental spectra for N-Formyl-N-methylglycine methyl ester are not readily

available in the public domain, the spectral data for its close analog, N-formyl-N-methylglycine

ethyl ester, can be used for prediction.[1] The presence of two rotamers due to the amide bond

is a key feature observed in the NMR spectra.

Predicted ¹H NMR Spectrum (CDCl₃)
Based on the ethyl ester analog, the following peaks are expected (chemical shifts are

approximate):
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A singlet for the formyl proton (CHO) around δ 7.9-8.0 ppm (likely split into two signals for

the rotamers).

A singlet for the methyl ester protons (OCH₃) around δ 3.7 ppm.

A singlet for the N-methylene protons (NCH₂) around δ 3.9-4.0 ppm (likely split into two

signals for the rotamers).

A singlet for the N-methyl protons (NCH₃) around δ 2.7-2.9 ppm (likely split into two signals

for the rotamers).

Predicted ¹³C NMR Spectrum (CDCl₃)
Based on the ethyl ester analog, the following peaks are expected (chemical shifts are

approximate):

Two signals for the ester carbonyl carbon (CO₂) around δ 168-169 ppm.

Two signals for the formyl carbon (CHO) around δ 162-163 ppm.

A signal for the methyl ester carbon (OCH₃) around δ 52 ppm.

Two signals for the N-methylene carbon (NCH₂) around δ 45-51 ppm.

Two signals for the N-methyl carbon (NCH₃) around δ 30-35 ppm.

Biological Activity and Drug Development Potential
Currently, there is limited publicly available information regarding the specific biological activity

or signaling pathway involvement of N-Formyl-N-methylglycine methyl ester. N-formylated

amino acids and peptides, in general, play roles in various biological processes. For instance,

N-formylmethionine is a key component in the initiation of protein synthesis in bacteria and is

recognized by the immune system.

The potential applications of N-Formyl-N-methylglycine methyl ester in drug development are

yet to be extensively explored. As a modified amino acid ester, it could serve as a building

block in peptide synthesis or as a lead compound for further chemical modification.
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Visualizations
Logical Relationship of Synthesis

Synthesis Workflow for N-Formyl-N-methylglycine Methyl Ester
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Caption: A flowchart illustrating the key steps and components in the synthesis of N-Formyl-N-

methylglycine Methyl Ester.
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Analytical Workflow

Analytical Workflow for N-Formyl-N-methylglycine Methyl Ester
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Caption: A diagram showing the typical workflow for the analysis of N-Formyl-N-methylglycine

Methyl Ester using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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